Cas no 51626-33-6 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile)

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile structure

51626-33-6 structure

Product Name:5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile

CAS No:51626-33-6

MF:C₁₁H₈ClN₃

MW:217.654320716858

MDL:MFCD00455809

CID:860427

PubChem ID:329830269

Update Time:2025-08-03

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
- 5-chloro-3-methyl-1-phenylpyrazole-4-carbonitrile
- VS-02256
- BCA62633
- AKOS000123651
- STK801346
- BBL009923
- 51626-33-6
- 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile, AldrichCPR
- DTXSID00372739
- MDL： MFCD00455809
- Inchi： 1S/C11H8ClN3/c1-8-10(7-13)11(12)15(14-8)9-5-3-2-4-6-9/h2-6H,1H3
- InChI Key： MWXQWRGAGVHIDR-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C(C)=NN1C1C=CC=CC=1

Computed Properties

Exact Mass: 217.04100
Monoisotopic Mass: 217.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3
Topological Polar Surface Area: 41.6Å²

Experimental Properties

PSA: 41.61000
LogP: 2.70578

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Security Information

Hazardous Material transportation number：UN3439
Hazard Category Code： 22
Hazardous Material Identification：
Packing Group：III
Hazard Level：6.1
Safety Term：6.1
Packing Group：III
HazardClass：6.1
PackingGroup：III

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A049003062-5g	5-Chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile	51626-33-6	95%	5g	$193.20	2023-09-01
Alichem	A049003062-10g	5-Chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile	51626-33-6	95%	10g	$312.12	2023-09-01
Alichem	A049003062-25g	5-Chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile	51626-33-6	95%	25g	$567.53	2023-09-01
TRC	C385795-50mg	5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile	51626-33-6		50mg	$ 50.00	2022-06-06
TRC	C385795-100mg	5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile	51626-33-6		100mg	$ 70.00	2022-06-06
TRC	C385795-500mg	5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile	51626-33-6		500mg	$ 295.00	2022-06-06
Chemenu	CM312270-10g	5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile	51626-33-6	95%	10g	$286	2021-08-18
Chemenu	CM312270-25g	5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile	51626-33-6	95%	25g	$515	2021-08-18
Chemenu	CM312270-1g	5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile	51626-33-6	95%	1g	$324	2023-02-02
Chemenu	CM312270-5g	5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile	51626-33-6	95%	5g	$992	2023-02-02

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Related Literature

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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
3. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
4. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459

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